![molecular formula C9H14N4O2S B4709935 isopropyl 2-{[amino(imino)methyl]amino}-4-methyl-1,3-thiazole-5-carboxylate](/img/structure/B4709935.png)
isopropyl 2-{[amino(imino)methyl]amino}-4-methyl-1,3-thiazole-5-carboxylate
Overview
Description
Isopropyl 2-{[amino(imino)methyl]amino}-4-methyl-1,3-thiazole-5-carboxylate, also known as IMAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Isopropyl 2-{[amino(imino)methyl]amino}-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit antimicrobial, antifungal, and antiviral activities, making it a promising candidate for the development of new drugs. This compound has also been investigated for its potential use as a corrosion inhibitor, as well as a ligand for metal ion detection.
Mechanism of Action
The exact mechanism of action of isopropyl 2-{[amino(imino)methyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is not fully understood. However, it is believed to exert its antimicrobial activity by inhibiting the activity of enzymes involved in bacterial cell wall synthesis. This compound has also been shown to disrupt the cell membrane of fungi, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit low toxicity in vitro, making it a promising candidate for further investigation as a potential drug candidate. However, further studies are needed to determine its toxicity in vivo. This compound has also been shown to exhibit antioxidant activity, which may have implications for its potential use in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
Isopropyl 2-{[amino(imino)methyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is relatively easy to synthesize and purify, making it a convenient compound for use in lab experiments. However, its low solubility in water can make it challenging to work with in aqueous environments. Additionally, further studies are needed to determine its stability under different conditions.
Future Directions
There are several potential future directions for the study of isopropyl 2-{[amino(imino)methyl]amino}-4-methyl-1,3-thiazole-5-carboxylate. One area of interest is the development of new drugs based on its antimicrobial activity. Additionally, further investigation is needed to determine its potential as a corrosion inhibitor and metal ion detector. Finally, studies are needed to determine its toxicity and efficacy in vivo, as well as its potential use in the treatment of oxidative stress-related diseases.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields. Its synthesis method is relatively simple, and it has been shown to exhibit antimicrobial, antifungal, and antiviral activities. Further studies are needed to determine its toxicity and efficacy in vivo, as well as its potential use in the treatment of oxidative stress-related diseases.
properties
IUPAC Name |
propan-2-yl 2-(diaminomethylideneamino)-4-methyl-1,3-thiazole-5-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O2S/c1-4(2)15-7(14)6-5(3)12-9(16-6)13-8(10)11/h4H,1-3H3,(H4,10,11,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOQJWHFASLHYSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)N=C(N)N)C(=O)OC(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.